Cas no 60366-39-4 (2-Nitro-1,1':2',1''-terphenyl)

2-Nitro-1,1':2',1''-terphenyl is a nitro-substituted terphenyl derivative characterized by its rigid aromatic structure and electron-withdrawing nitro group. This compound is primarily utilized in organic synthesis and materials science, where its conjugated system and functional group reactivity enable applications in advanced intermediates, ligand design, and optoelectronic materials. The nitro group enhances electrophilic properties, facilitating further chemical modifications, while the terphenyl backbone provides thermal and chemical stability. Its well-defined structure makes it a valuable building block for constructing complex molecular architectures, particularly in the development of liquid crystals, polymers, and fluorescent dyes. The compound is typically handled under controlled conditions due to its potential sensitivity.
2-Nitro-1,1':2',1''-terphenyl structure
2-Nitro-1,1':2',1''-terphenyl structure
Product Name:2-Nitro-1,1':2',1''-terphenyl
CAS No:60366-39-4
MF:C18H13NO2
MW:275.301324605942
CID:5086291
PubChem ID:12595496
Update Time:2025-10-19

2-Nitro-1,1':2',1''-terphenyl Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-1,1':2',1''-terphenyl
    • 2-Nitro-1,1':2',1''-terbenzene
    • 2-(2-nitrophenyl)-1,1'-biphenyl
    • F75987
    • BS-48846
    • 1-(2-nitrophenyl)-2-phenylbenzene
    • SCHEMBL5951442
    • 60366-39-4
    • Inchi: 1S/C18H13NO2/c20-19(21)18-13-7-6-12-17(18)16-11-5-4-10-15(16)14-8-2-1-3-9-14/h1-13H
    • InChI Key: GTKTWWPIUJSHMQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1C1=CC=CC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 275.094628657g/mol
  • Monoisotopic Mass: 275.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 45.8

2-Nitro-1,1':2',1''-terphenyl Pricemore >>

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